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o-Tolunitrile is classified as a combustible liquid that causes skin irritation and is harmful to
aquatic life with long-lasting effects.[1][5][6] A thorough understanding of the chemistry behind
these hazards is fundamental to establishing a culture of safety and implementing self-
validating protocols in the laboratory.

The primary hazards stem from its chemical structure: an aromatic ring substituted with a
methyl group and a highly polar nitrile (-C=N) group.[2][7] This structure dictates its reactivity,
physical properties, and toxicological profile.

GHS Hazard Classification

The Globally Harmonized System (GHS) provides a universal framework for hazard
communication. The classification for o-tolunitrile is summarized below.
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Hazard Class Category Hazard Statement
Flammable Liquids Category 4 H227: Combustible liquid[1]
] ] o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2 5]
Hazardous to the Aquatic H412: Harmful to aquatic life
] Category 3 ] ]
Environment (Long-term) with long lasting effects[5][6]

Physicochemical Properties and Their Safety
Implications

Understanding the physical and chemical properties of o-tolunitrile is crucial for anticipating its
behavior under various laboratory conditions and for designing safe experimental setups.
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Property Value Safety Implication
Allows for easy visual
Clear, colorless to slightly identification of the substance
Appearance

yellow liquid[7][8]

and any potential

contamination.

Molecular Formula

CsH7N[9]

Molecular Weight

117.15 g/mol [9]

Used for stoichiometric

calculations in reactions.

Boiling Point

~205 °C[7][8]

Its relatively high boiling point
means it is not highly volatile at
room temperature, but heating
requires controlled conditions

to avoid vapor accumulation.

Melting Point

~ 13 °C[7][10]

Remains liquid under standard

laboratory conditions.

Density

~0.989 g/mL at 25 °C[8]

Slightly less dense than water.

Solubility

Insoluble in water; soluble in
organic solvents (e.g., ethanol,
ethen[2][3][7]

Spills will not be diluted by
water and may float, requiring
specific cleanup procedures.
Good solubility in organic
solvents is key for its use in

reactions.

Flash Point

~82 °C (179.6 °F) - closed cup

As a combustible liquid, it can
form flammable vapor/air
mixtures when heated above
its flash point. All ignition
sources must be eliminated
when working at elevated

temperatures.[1][3]

Vapor Pressure

0.243 mmHg at 25°C[11]

Low vapor pressure at room
temperature reduces inhalation

risk under ambient conditions,
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but this risk increases

significantly with heating.

Toxicological Profile and Exposure Management

While the full toxicological properties of o-tolunitrile have not been exhaustively investigated,
available data points to moderate acute toxicity and significant irritation potential.[1] Prolonged
exposure to nitrile compounds, in general, can be toxic.[2]

Routes of Exposure and Effects:

Inhalation: May cause irritation of the respiratory tract.[1] Symptoms of overexposure can
include headache, dizziness, tiredness, nausea, and vomiting.[1]

o Skin Contact: Causes skin irritation.[1][5] Prolonged contact can lead to redness and
discomfort. The nitrile group can potentially be absorbed through the skin.

o Eye Contact: Causes eye irritation.[1] Direct contact can result in redness, pain, and
watering.

 Ingestion: May cause irritation to mucous membranes.[1] The oral LD50 in rats is 3200
mg/kg, indicating moderate acute toxicity if swallowed.[12]

Exposure Control and Personal Protective Equipment
(PPE)

A multi-layered approach to exposure control is essential, beginning with engineering controls
and supplemented by appropriate PPE.
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Exposure Control Hierarchy h

Engineering Controls
(Primary Barrier)

Supplemented by
\4

Administrative Controls
(Procedural Safeguards)

equires

____________________________ Personal Protective Equipment 1
i (Final Barrier) i
. J !

I

Mandator%PPE for o-Tolumtrl e Handhng

Splash-proof Safety Goggles Chemical-Resistant Gloves Laboratory Coat Respirator (if ventilation is inadequate
or Face Shield (e.g., Nitrile, Neoprene) ry or heating is involved)
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Emergency Event
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Caption: Workflow for o-tolunitrile emergency response.

First-Aid Measures
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Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. [1l]Remove contact lenses if present and easy to do. Seek immediate medical
attention. [1]* Skin Contact: Wash off immediately with plenty of soap and water for at least
15 minutes. [1]If skin irritation occurs, get medical advice/attention. [LI]Remove all
contaminated clothing.

Inhalation: Remove the person to fresh air. If breathing is difficult, give oxygen. [1]Seek
medical attention.

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce
vomiting. Seek medical attention. [1]

Spill and Leak Containment

Minor Spills: Remove all ignition sources. Absorb the spill with an inert material such as
sand, earth, or vermiculite. Place the material in a suitable, labeled container for disposal. *
Major Spills: Evacuate the area and move upwind. Alert emergency services. Prevent the
spillage from entering drains or waterways. Contain the spill with sand, earth, or vermiculite
for later collection and disposal.

Firefighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (COZ2), dry chemical, or
alcohol-resistant foam. [1][5]Water mist can be used to cool closed containers. [1]*
Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire. [1]* Specific Hazards: The substance is combustible and containers may
explode when heated. [1]JCombustion produces toxic and irritating gases, including nitrogen
oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2). [1]* Protective Equipment:
Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear.

[1]

Disposal and Environmental Considerations

o-Tolunitrile is harmful to aquatic organisms and may cause long-term adverse effects in the

aguatic environment. [1][5][11]Therefore, it must not be released into the environment. [1]

Disposal Protocol:
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» Waste Collection: Collect all o-tolunitrile waste, including contaminated absorbent
materials, in clearly labeled, sealed containers.

» Regulatory Compliance: Dispose of the contents and container at an approved waste
disposal plant in accordance with all local, state, and federal regulations. [1]Do not flush
down the drain or dispose of in general trash.

o Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for
recycling or reconditioning if possible. [5]Otherwise, they should be punctured to prevent
reuse and disposed of appropriately. [S] By integrating these in-depth safety principles and
protocols into daily laboratory operations, research professionals can effectively mitigate the
risks associated with o-tolunitrile, ensuring a safe and productive research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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